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Compound of Interest

Compound Name: Odoriflavene

Cat. No.: B3026553 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of Odoriflavene, a phenolic compound noted

for its potential biological activities. Adherence to these procedures is critical to protect

personnel and the environment from potential harm.

Immediate Safety and Handling Precautions
Odoriflavene is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, stringent safety measures must be in place during handling and prior to

disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles

with side-shields, chemical-resistant gloves, and a laboratory coat.

Engineering Controls: Handle Odoriflavene in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of any dust or aerosols. An eyewash station and safety

shower should be readily accessible.

Storage: Store Odoriflavene in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.

Step-by-Step Disposal Protocol
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The primary directive for Odoriflavene disposal is to treat it as hazardous chemical waste.

Under no circumstances should Odoriflavene or its solutions be disposed of down the drain.

Step 1: Waste Collection

Collect all waste containing Odoriflavene, including pure compound, solutions, and

contaminated materials (e.g., pipette tips, gloves, absorbent paper), in a designated and

clearly labeled hazardous waste container.

The container must be compatible with the chemical properties of Odoriflavene and any

solvents used. Borosilicate glass or high-density polyethylene (HDPE) are generally suitable.

The label should clearly state "Hazardous Waste," "Odoriflavene," and list all other chemical

constituents in the container.

Step 2: Waste Segregation

Do not mix Odoriflavene waste with other incompatible waste streams.

If dissolved in a solvent, follow the established procedures for halogenated or non-

halogenated solvent waste as appropriate.

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the

Odoriflavene waste.

Disposal must be carried out at an approved waste disposal plant in accordance with all

local, state, and federal regulations[1].

Environmental Hazard Profile: Aquatic Toxicity of
Related Isoflavones
While specific aquatic toxicity data for Odoriflavene is not readily available, data for structurally

related isoflavones, such as genistein and daidzein, highlight the potential environmental risk
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associated with this class of compounds. The LC50 (lethal concentration for 50% of the test

population) is a standard measure of acute toxicity.

Compound Test Organism
Exposure
Duration

LC50 (mg/L) Reference

Genistein
Zebrafish

(embryo)
96 hours 1.4 - 4.41 [2][3]

Daidzein
Zebrafish

(embryo)
96 hours >65.15 [4]

This data underscores the importance of preventing the release of isoflavones into aquatic

environments.

Experimental Workflow for Odoriflavene Disposal
The logical flow for the proper disposal of Odoriflavene is outlined in the diagram below. This

workflow ensures that all safety and regulatory requirements are met.
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Start: Odoriflavene Waste Generation

Step 1: Collection & Segregation

Step 2: Storage

Step 3: Professional Disposal

End: Compliant Disposal

Odoriflavene waste generated
(solid, solution, or contaminated material)

Collect in a designated,
labeled hazardous waste container.

Segregate from
incompatible waste streams.

Store container in a designated
satellite accumulation area.

Contact Environmental Health & Safety (EHS)
or licensed waste contractor.

Arrange for waste pickup.

Waste transported to an
approved disposal facility.

Odoriflavene disposed of in
accordance with regulations.

Click to download full resolution via product page

Odoriflavene Disposal Workflow
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Disclaimer: This information is intended as a guide and does not supersede any institutional or

regulatory requirements. Always consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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